Cas no 108082-93-5 (Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• CAS No: 108082-93-5
• MF: C₁₁H₂₂BNO₄
• MW: 243.1076836586
• CID: 5638648
• PubChem ID: 165918503
• Update Time: 2025-06-12

Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28277475
• ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• 108082-93-5
• Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate

• Inchi： 1S/C11H22BNO4/c1-6-15-9(14)8(13)7-12-16-10(2,3)11(4,5)17-12/h8H,6-7,13H2,1-5H3
• InChI Key： YBJAKLYJRYLELQ-UHFFFAOYSA-N
• SMILES： O1B(CC(C(=O)OCC)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 243.1641883g/mol
• Monoisotopic Mass: 243.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate

Research Brief on Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate (CAS: 108082-93-5)

Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate (CAS: 108082-93-5) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of boron-containing molecules, which are increasingly recognized for their applications in drug discovery, particularly in the development of proteasome inhibitors and other therapeutic agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a pivotal tool in the construction of complex organic molecules.

Recent research has focused on optimizing the synthetic pathways for Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate to enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved one-pot synthesis method, achieving a yield of over 85% with minimal byproducts. This advancement is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In the context of drug discovery, this compound has been utilized as a key building block for boron-based protease inhibitors. A notable application is in the development of bortezomib analogs, where the boronic acid moiety plays a crucial role in binding to the proteasome's active site. Preliminary in vitro studies have shown promising activity against multiple myeloma cell lines, with IC50 values in the nanomolar range. These findings underscore the potential of Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate as a scaffold for next-generation anticancer agents.

Further investigations have explored the compound's utility in bioconjugation strategies. A 2024 study in Bioconjugate Chemistry reported its successful incorporation into peptide-based drug delivery systems, enhancing the stability and bioavailability of therapeutic peptides. The boronic ester group facilitates selective binding to diols, enabling targeted delivery to specific tissues or cells, such as tumor microenvironments.

Despite these advancements, challenges remain in the clinical translation of boron-containing compounds derived from Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate. Issues such as off-target effects and metabolic instability require further optimization. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques.

In summary, Ethyl 2-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate (CAS: 108082-93-5) represents a promising tool in medicinal chemistry, with applications spanning from synthetic methodology to therapeutic development. Continued research efforts are expected to unlock its full potential, paving the way for innovative treatments in oncology and beyond.